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Compound of Interest

Compound Name: T-butyldimethylsilane

Cat. No.: B1241148

An In-depth Technical Guide to the Physical Properties of T-butyldimethylsilyl Chloride

Introduction

T-butyldimethylsilyl chloride (TBDMSCI), a prominent organosilicon compound with the
chemical formula CsH1sCISi, is a cornerstone reagent in modern organic synthesis.[1] Its
primary utility lies in the protection of hydroxyl groups, forming stable TBDMS ethers that can
withstand a variety of reaction conditions.[1][2] This stability, coupled with the relative ease of
deprotection, makes TBDMSCI indispensable for multi-step syntheses of complex molecules,
including pharmaceuticals and natural products.[1] A thorough understanding of its physical
properties is paramount for its safe handling, storage, and effective application in research and
development. This guide provides a comprehensive overview of the core physical
characteristics of TBDMSCI, complete with experimental protocols and graphical
representations to aid researchers, scientists, and drug development professionals.

Quantitative Physical Properties

The physical properties of T-butyldimethylsilyl chloride have been well-documented. The
following table summarizes the key quantitative data for easy reference and comparison.
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Property Value

Molecular Formula CeH1sCISi

Molecular Weight 150.72 g/mol [3]

Melting Point 86-91 °C[4][5]

Boiling Point 125-126.4 °C[4][6]

Density 0.87 g/mL at 20 °C[4] 0.94 g/cm? at 20 °C[7]
Vapor Pressure 7.10 hPa at 25 °C[7] 12.09 mmHg at 25 °C[5]
Refractive Index n20/D 1.46[4][5]

Flash Point 22 °C (71.6 °F)[6]

Detailed Physical Characteristics

o Appearance: T-butyldimethylsilyl chloride is typically a white, crystalline solid with a pungent,
characteristic odor.[1][8][9] It can also appear as a colorless to slightly yellow liquid,
particularly if impurities are present or if it is handled above its melting point.[2][5]

¢ Solubility: It is highly soluble in a wide range of common organic solvents, including
tetrahydrofuran (THF), dichloromethane (CH2Cl2), dimethylformamide (DMF), chloroform,
and ethyl acetate.[2][4][10]

o Reactivity with Water: TBDMSCI is highly sensitive to moisture.[2] It reacts with water in a

hydrolysis reaction to form tert-butyldimethylsilanol and corrosive hydrochloric acid.[1][2] This

necessitates that all handling and storage be conducted under anhydrous (dry) conditions,
often under an inert atmosphere such as nitrogen or argon.[2]

o Hygroscopy: As a consequence of its reactivity with water, the solid is hygroscopic, readily
absorbing moisture from the atmosphere.[1][9]

Experimental Protocols

The determination of the physical properties of a moisture-sensitive compound like TBDMSCI
requires careful attention to experimental detail, particularly the exclusion of atmospheric
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moisture.

Melting Point Determination

Objective: To determine the temperature range over which TBDMSCI transitions from a solid to
a liquid.

Methodology:

e Sample Preparation: Under an inert atmosphere (e.g., in a glove box), a small amount of
crystalline TBDMSCI is finely ground to a powder. A capillary tube, sealed at one end, is
charged with the powder to a height of 2-3 mm.[11] The tube is tapped gently to pack the
sample tightly into the bottom.[11]

o Apparatus Setup: The packed capillary tube is placed into a calibrated digital melting point
apparatus (such as a DigiMelt or Mel-Temp).[11][12]

¢ Measurement:

o Arapid heating ramp (10-15 °C/min) is initiated to quickly determine an approximate
melting range.

o The apparatus is allowed to cool to at least 20 °C below the approximate melting point.[11]

o A new sample is prepared and heated at a slow rate (1-2 °C/min) starting from this lower
temperature.[11]

o Data Recording: The temperature at which the first droplet of liquid appears is recorded as
the onset of melting. The temperature at which the entire sample becomes a clear liquid is
recorded as the completion of melting.[11] The melting point is reported as this range.

Boiling Point Determination (Micro-Distillation Method)

Objective: To determine the temperature at which the vapor pressure of liquid TBDMSCI equals
the atmospheric pressure.

Methodology:
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e Apparatus Setup: A micro-distillation apparatus is assembled and flame-dried under vacuum
or dried in an oven to ensure all components are free of moisture. The system is then
assembled quickly while still warm and placed under a positive pressure of an inert gas.

o Sample Introduction: Approximately 5 mL of molten TBDMSCI (or a solution in a high-boiling
inert solvent from which it can be distilled) is introduced into the distillation flask along with a
small, dry magnetic stir bar or a few boiling chips.[13]

« Distillation: The flask is gently heated in a sand bath or with a heating mantle. The liquid is
brought to a slow, steady boil.

o Data Recording: The thermometer bulb should be positioned so that its top is level with the
bottom of the side-arm leading to the condenser.[13] The temperature is allowed to stabilize
as the vapor continuously bathes the thermometer bulb. The stable temperature observed
during the distillation of the bulk of the material is recorded as the boiling point.[13] The
atmospheric pressure should also be recorded.

Visualizations
Logical Relationship of TBDMSCI Properties

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

T-butyldimethylsilyl Chloride

Physical State at STP

(White Crystalline Solid) 7l (REEEIHly

eat Above

I
Requires Anhydrous i
1
1

Melting Point

(86-91 °C) Moisture / Water

Handling Conditions

P P S e i)

urther Heat Above

Boiling Point

(125-126 °C)

Click to download full resolution via product page

Caption: Logical flow of TBDMSCI's state and reactivity.

Workflow for Melting Point Determination
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Caption: Experimental workflow for melting point analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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